
Application Notes and Protocols: Indanthrone
Pigment Dispersion for Industrial Coatings

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Indanthrone

Cat. No.: B1215505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the dispersion of

Indanthrone (Pigment Blue 60) for use in high-performance industrial coatings. Indanthrone is

a high-performance organic pigment known for its exceptional weather, light, and chemical

fastness, making it a preferred choice for demanding applications such as automotive, coil, and

powder coatings.[1][2] Its high transparency and unique reddish-blue shade are particularly

valued in metallic and other special effect finishes.[1]

Properties and Applications of Indanthrone Pigment
Indanthrone blue is a vat dye that is also used as a pigment in high-quality paints and

enamels.[3] It is characterized by its excellent durability and resistance to various

environmental factors.

Key Properties:

High Performance: Offers outstanding fastness to light, weathering, heat, and chemicals.[1]

Color: Possesses a unique reddish-blue shade and high transparency.[1]

Non-Bronzing: Does not exhibit a "bronzing" effect upon exterior exposure, unlike some

other blue pigments.[1]

Stability: When properly dispersed, it provides excellent shade stability.[1]
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Primary Applications in Industrial Coatings:

Automotive Coatings: Recommended for both solvent-borne and water-borne automotive

coatings, especially in combination with mica and alumina flake for effect colors.[1] It is often

preferred over other blue pigments like PV 23 and PB 15 due to its superior durability and

lack of an unattractive red flop.[1]

Coil Coatings: Its high weathering fastness makes it suitable for coil coatings.[1]

Powder Coatings: Advocated for use in architectural and other powder coatings due to its

excellent durability.[1]

Quantitative Performance Data
The performance of an Indanthrone pigment dispersion is highly dependent on the

formulation, including the choice of dispersing agents, resins, and the dispersion method. The

following table summarizes typical performance characteristics that can be expected from a

well-formulated Indanthrone pigment dispersion.

Performance Metric Typical Value/Rating Test Method

Light Fastness (Blue Wool

Scale)
8 (Outstanding) ISO 105-B02

Weather Fastness Excellent
ASTM D4587 (QUV) / ASTM

G154

Heat Stability 200-220 °C Internal Testing

Chemical Resistance Excellent ASTM D1308

Particle Size (D50) < 1 µm
Laser Diffraction (e.g., Malvern

Mastersizer)

Hegman Fineness 6 - 7 ASTM D1210

Viscosity (at specified shear

rate)
Formulation Dependent

Rotational Viscometer (e.g.,

Brookfield)

Color Strength vs. Standard 95 - 105%
Spectrophotometry (e.g.,

Hunter Lab)
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Experimental Protocols
The following protocols provide a general framework for the preparation and evaluation of an

Indanthrone pigment dispersion. Optimization of specific parameters will be necessary based

on the chosen raw materials and final application requirements.

Protocol for Preparation of a Solvent-Borne Indanthrone
Pigment Dispersion
This protocol outlines a common method for dispersing Indanthrone pigment in a solvent-

based system using a bead mill.

Materials and Equipment:

Indanthrone Blue (PB.60) Pigment

Dispersing Agent (polymeric dispersant suitable for solvent systems)

Wetting Agent (optional, to aid in initial pigment wetting)

Solvent (e.g., xylene, butyl acetate)

Resin (e.g., acrylic, alkyd)

High-speed disperser with a Cowles blade

Horizontal or vertical bead mill with zirconium or glass beads (0.8 - 1.2 mm diameter)

Laboratory balance

Mixing vessel

Procedure:

Premix Preparation:

1. To the mixing vessel, add the solvent, dispersing agent, and wetting agent (if used).
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2. Begin stirring at low speed with the high-speed disperser.

3. Slowly add the Indanthrone pigment to the liquid phase to avoid clumping.

4. Gradually increase the speed of the disperser to form a homogeneous premix. Disperse

for 20-30 minutes, or until the pigment is fully wetted.[4]

Milling:

1. Transfer the premix to the bead mill.

2. Mill the dispersion until the desired particle size and fineness are achieved. This can be

monitored by taking samples periodically and measuring the fineness using a Hegman

gauge.[5]

3. Monitor the temperature of the mill base during the milling process to avoid overheating,

which can affect the stability of the dispersion.

Let-down:

1. Once the desired fineness is reached, the pigment concentrate is "let down" by slowly

adding the remaining resin and solvent under agitation.

2. Mix until the final coating is homogeneous.

Protocol for Evaluation of Dispersion Quality
A thorough evaluation of the pigment dispersion is crucial to ensure the final coating meets

performance specifications.

The Hegman gauge is a common tool for assessing the size of the largest particles in a

dispersion.[5][6]

Procedure:

Place a small amount of the pigment dispersion in the deep end of the Hegman gauge

channel.
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Draw down the dispersion towards the shallow end with the scraper blade.

Immediately observe the point at which a significant number of coarse particles are visible.

The reading is taken from the scale corresponding to this point. For high-performance

coatings, a Hegman value of 6-7 is typically desired.[6]

This test compares the color strength of the prepared dispersion against a standard.[5]

Procedure:

Prepare a white base paint (e.g., using titanium dioxide).

Accurately weigh and mix a specific amount of the Indanthrone pigment dispersion with a

larger, accurately weighed amount of the white base paint.

Repeat the process with a standard Indanthrone dispersion.

Apply both tinted paints to a substrate (e.g., a drawdown card) using a film applicator to

ensure uniform thickness.

After drying, compare the color strength of the two samples visually or using a

spectrophotometer.

The viscosity and flow behavior of the dispersion are critical for storage stability and application

properties.[7]

Procedure:

Use a rotational viscometer to measure the viscosity of the pigment dispersion at various

shear rates.

Plot the viscosity as a function of shear rate to understand the rheological profile (e.g.,

Newtonian, shear-thinning).

This information is vital for predicting in-can stability and application performance.[7]
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Flocculation, the re-agglomeration of dispersed pigment particles, can lead to color shifts and

reduced gloss. The rub-up test is a simple method to detect this.[5][8]

Procedure:

Apply a wet film of the coating onto a non-porous substrate.

Allow the film to partially dry.

Gently rub a small area of the film with a finger.

If the rubbed area shows a change in color (typically becoming stronger or cleaner), it

indicates that flocculation has occurred.[8]

Visualization of Workflows
The following diagrams illustrate the key processes involved in the preparation and evaluation

of Indanthrone pigment dispersions.
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Caption: Workflow for Indanthrone Pigment Dispersion Preparation.
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Dispersion Quality Evaluation
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Caption: Workflow for the Evaluation of Dispersion Quality.
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Caption: Interrelationship of Dispersion and Coating Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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